Cas no 1804494-18-5 (3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride
• CAS No: 1804494-18-5
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4872470
• Update Time: 2025-10-23

3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-4-2(11)1-3(15(8,13)14)12-5(4)6(9)10/h1,6H
• InChI Key： CDOWZBQWBYFXHR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)N=C(C=1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride

Professional Introduction to 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride (CAS No. 1804494-18-5)

3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1804494-18-5, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chloro and iodine substituents, make it a versatile building block for further chemical modifications.

The compound's structure consists of a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring is substituted with a chloro group at the 3-position, a difluoromethyl group at the 2-position, and an iodine atom at the 4-position. Additionally, the 6-position of the pyridine ring is functionalized with a sulfonyl chloride group. This specific arrangement of substituents imparts unique reactivity and makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds containing halogen atoms are particularly attractive because they can serve as handles for further functionalization. The presence of both chloro and iodine substituents in 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride allows for multiple synthetic pathways, enabling chemists to tailor the molecule to specific needs.

One of the most compelling aspects of this compound is its utility in drug discovery. The sulfonyl chloride group can be readily converted into other functional groups, such as sulfonamides or carboxylic acids, through nucleophilic substitution reactions. This flexibility makes it an invaluable tool for synthesizing novel compounds with potential therapeutic benefits. For instance, researchers have utilized this compound to develop new inhibitors targeting various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The difluoromethyl group is another key feature that enhances the biological activity of molecules derived from this intermediate. Difluoromethyl groups are known to improve metabolic stability and binding affinity in drug candidates. By incorporating this group into a molecular framework, researchers can enhance the efficacy and duration of action of potential drugs. Recent studies have demonstrated that compounds containing difluoromethyl groups exhibit improved pharmacokinetic properties, making them more suitable for clinical development.

The iodine atom at the 4-position of the pyridine ring provides another opportunity for further chemical manipulation. Iodine is a versatile halogen that can participate in various reactions, including palladium-catalyzed cross-coupling reactions. These reactions are widely used in medicinal chemistry to construct complex molecular architectures from simpler precursors. The ability to selectively functionalize different positions on the pyridine ring allows for the creation of diverse libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further expanded the utility of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride. For example, transition metal-catalyzed C-H activation has emerged as a powerful tool for constructing new carbon-carbon bonds efficiently. Researchers have leveraged these techniques to introduce new substituents at positions previously considered unreactive. This has opened up new avenues for drug discovery and allowed for the rapid assembly of complex molecules.

The pharmaceutical industry has also been exploring novel approaches to improve drug delivery systems. Pyridine derivatives have been incorporated into prodrugs designed to enhance bioavailability or target specific tissues within the body. The reactivity of compounds like 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride makes them ideal candidates for such applications, as they can be modified to include targeting moieties or stabilizing groups.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-sulfonyl chloride (CAS No. 1804494-18-5) is a multifunctional intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel biologically active molecules. The ongoing development of new synthetic methodologies continues to expand its utility, making it an indispensable asset in modern drug discovery efforts.